Cas no 57773-65-6 (Deslorelin)

Deslorelin Properties

Names and Identifiers

• DES-GLY10,[D-TRP6]-LH-RH ETHYLAMIDE
• 6^&gt
• (DES-GLY10,D-TRP6,PRO-NHET9)-GONADOTROPIN-RELEASING HORMONE
• (DES-GLY10,D-TRP6,PRO-NHET9)-GONADOTROPIN-RELEASING HORMONE (SEA BREAM)
• (DES-GLY10,D-TRP6,PRO-NHET9)-LHRH
• [DES-GLY10, D-TRP6, PRO-NHET9]-LH-RH (HUMAN)
• (DES-GLY10,D-TRP6,PRO-NHET9)-LHRH (SEA BREAM)
• (DES-GLY10,D-TRP6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING FACTOR
• (DES-GLY10,D-TRP6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING FACTOR (SEA BREAM)
• (DES-GLY10,D-TRP6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING HORMONE
• [DES-GLY10, D-TRP6, PRO-NHET9]-LUTEINIZING HORMONE-RELEASING HORMONE HUMAN
• (DES-GLY10,D-TRP6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING HORMONE (SEA BREAM)
• DESLORELIN
• deslorelin acetate
• DESLORELIN (HUMAN)
• DESORELIN
• [D-TRP6, DES-GLY10]-LH-RH ETHYLAMIDE
• GLP-HIS-TRP-SER-TYR-D-TRP-LEU-ARG-PRO-NHET
• PGLU-HIS-TRP-SER-TYR-D-TRP-LEU-ARG-PRO-NHET
• PYR-HIS-TRP-SER-TYR-D-TRP-LEU-ARG-PRO-NHET
• PYROGLU-HIS-TRP-SER-TYR-D-TRP-LEU-ARG-PRO NHCH2CH3
• (Des-Gly¹⁰,D-Trp⁶,Pro-NHEt⁹)-LHRH High acetate salt
• Deslorelin（10mg）
• H 4065
• bachem9022
• Delorelin acetate
• somagard
• tryptal
• Deslelin Acetate
• DESLORELINACETATE
• D-Trp LHRH-PEA
• Bachem 9022
• TKG3I66TVE
• Desloreline [INN-French]
• Deslorelinum [INN-Latin]
• Deslorelina [INN-Spanish]
• GNRH (D-Trp6,pro9-net)
• (D-Trp6,Pro9-NHEt)LH-RH
• Deslorelinum
• Deslorelina
• Desloreline
• (D-Trp(sub 6)-pro(sup 9)-NEt)-GNRH
• D-Trp(sup 6)-
• (D-TRP(SUP 6),DES-GLY(SUP 10))-LH-RH ETHYLAMIDE
• HS-2009
• Deslorelin
• DESLORELIN (MART.)
• LHRH, Trp(6)-N-Et-ProNH2(9)-
• 57773-65-6
• LHRH, des-Gly(10)-Trp(6)-ethylamide-
• DESLORELIN [MI]
• DESLORELIN [INN]
• CHEBI:177570
• NCGC00167516-02
• BDBM84726
• DTXCID0028298
• UNII-TKG3I66TVE
• GnRH, Trp(6)-N-Et-ProNH2(9)-
• DESLORELIN [WHO-DD]
• MFCD00167401
• Q5264591
• (D-Trp(sup 6)-pro(sup 9))-LHRH ethylamide
• (de-Gly10,D-Trp6,Pro-NHEt)-LH-RH
• D-Trp-LHRH-PEA
• Somagard
• DB11510
• Deslorelin [USAN:INN:BAN]
• DTXSID2048323
• Deslorelinum (INN-Latin)
• D-Trp(sup 6)-pro(sup 9)-N-ethylamide-LHRH
• (D-Trp6,des-Gly10)-LH-RH ethylamide
• SCHEMBL19409316
• NCGC00167516-01
• GTPL9343
• CS-5746
• GnRH, des-Gly(10)-Trp(6)-ethylamide-
• CHEMBL2365665
• (D-Trp6,des-Gly-NH210)-LH-RH ethylamide
• 6-Trp-9-N-Et-Pro-10-des-GlyNH2-LHRH
• LHRH, tryptophyl(6)-N-ethylprolinamide(9)-des-glycinamide(10)-
• Deslorellin acetate
• (Des-Gly10(D-Tro6)-LH-RH ethylamide
• LHRH-T
• Deslorelin (USAN/INN)
• DESLORELIN [USAN]
• DESLORELIN [MART.]
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-D-tryptophyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• 6-D-phenylalanine-9-(N-ethyl-L-prolinamide)-
• AC-8917
• NCGC00167516-03
• LHRH, des-glycyl(10)-tryptophyl(6)-ethylamide-
• Desloreline (INN-French)
• SCHEMBL59413
• Deslorelina (INN-Spanish)
• HY-12556
• AKOS015994649
• D03694
• Des-Gly-10-Trp-6-ethylamide-LHRH
• [des-Gly10, D-Trp6]-LH-RH ethylamide, >=97% (HPLC)
• G78019
• GJKXGJCSJWBJEZ-XRSSZCMZSA-N
• Deslorelin?
• +Expand

• MDL： MFCD09842868
• InChIKey： GJKXGJCSJWBJEZ-XRSSZCMZSA-N
• Inchi： 1S/C64H83N17O12/c1-4-68-62(92)53-16-10-24-81(53)63(93)46(15-9-23-69-64(65)66)74-56(86)47(25-35(2)3)75-58(88)49(27-37-30-70-43-13-7-5-11-41(37)43)77-57(87)48(26-36-17-19-40(83)20-18-36)76-61(91)52(33-82)80-59(89)50(28-38-31-71-44-14-8-6-12-42(38)44)78-60(90)51(29-39-32-67-34-72-39)79-55(85)45-21-22-54(84)73-45/h5-8,11-14,17-20,30-32,34-35,45-53,70-71,82-83H,4,9-10,15-16,21-29,33H2,1-3H3,(H,67,72)(H,68,92)(H,73,84)(H,74,86)(H,75,88)(H,76,91)(H,77,87)(H,78,90)(H,79,85)(H,80,89)(H4,65,66,69)/t45-,46-,47-,48-,49+,50-,51-,52-,53-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)=O)=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1281.640711g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 32
• Monoisotopic Mass: 1281.640711g/mol
• Monoisotopic Mass: 1281.640711g/mol
• Topological Polar Surface Area: 447Ų
• Heavy Atom Count: 93
• Complexity: 2610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.03430
• PSA: 444.83000
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Specific Rotation: D24 -61° (c = 0.37 in 0.1M acetic acid)
• Density: 1.5±0.1 g/cm3

Related Categories

• Other Chemical Reagents